Cas no 95514-22-0 (2-[Amino(4-chlorophenyl)methylidene]-3-oxobutanoic acid)

• Product name: 2-[Amino(4-chlorophenyl)methylidene]-3-oxobutanoic acid
• CAS No: 95514-22-0
• MF: C₁₁H₁₀ClNO₃
• MW: 239.655002117157
• CID: 2819064
• PubChem ID: 136241389

2-[Amino(4-chlorophenyl)methylidene]-3-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00741103
• 2-[Amino(4-chlorophenyl)methylidene]-3-oxobutanoic acid
• 95514-22-0

• Inchi： InChI=1S/C11H10ClNO3/c1-6(14)9(11(15)16)10(13)7-2-4-8(12)5-3-7/h2-5,13-14H,1H3,(H,15,16)
• InChI Key： JGBHCDLFARCOTQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 239.0349209Da
• Monoisotopic Mass: 239.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 2.9